Cas no 1803673-68-8 (Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate)

• Product Name: Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate
• CAS No: 1803673-68-8
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4810800
• Update Time: 2025-10-30

Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate

• Inchi： 1S/C8H7F3N2O2/c1-15-8(14)3-2-13-6(7(10)11)5(12)4(3)9/h2,7H,12H2,1H3
• InChI Key： ARNOZDXSNFOSDE-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CN=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate

Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate (CAS No. 1803673-68-8): A Comprehensive Overview

Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate, identified by its CAS number 1803673-68-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and pharmacological potential. The unique structural features of this molecule, particularly the presence of amino, difluoromethyl, and fluoro substituents, contribute to its distinctive chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The synthesis and characterization of Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate have been subjects of extensive study in academic and industrial laboratories. The introduction of fluorine atoms into the pyridine ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Furthermore, the amino group provides a site for further functionalization, allowing for the creation of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological properties of fluorinated pyridines. These compounds have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The presence of both amino and difluoromethyl groups in Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate suggests potential interactions with biological targets such as enzymes and receptors, which could be exploited for drug development.

One of the most compelling aspects of this compound is its role as a building block for more complex molecules. Researchers have utilized Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate as a precursor in the synthesis of novel inhibitors targeting specific disease pathways. For instance, studies have demonstrated its utility in developing small-molecule inhibitors that modulate kinase activity, which is relevant to the treatment of cancers and inflammatory diseases. The difluoromethyl group, in particular, has been shown to enhance binding affinity to protein targets, making it an attractive feature for drug design.

The fluorination strategy employed in the synthesis of Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate aligns with current trends in medicinal chemistry aimed at improving drug efficacy and selectivity. Fluorochemicals are widely used in pharmaceuticals due to their ability to enhance metabolic stability, lipophilicity, and binding interactions. The incorporation of fluorine atoms into bioactive molecules has led to several FDA-approved drugs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further facilitated the design and optimization of fluorinated pyridines like Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds to biological targets with high accuracy. This has accelerated the drug discovery process by allowing for rapid screening and selection of promising candidates based on their predicted interactions.

The potential applications of Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying fundamental chemical-biological interactions. Researchers are exploring its use as a probe molecule to understand how fluorinated compounds interact with enzymes and receptors at a molecular level. This knowledge could pave the way for new strategies in drug design and development.

In conclusion, Methyl 3-amino-2-(difluoromethyl)-4-fluoropyridine-5-carboxylate (CAS No. 1803673-68-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further research and development. As our understanding of fluorinated compounds continues to grow, so too will their role in addressing some of the most pressing challenges in medicine today.